Cas no 102367-02-2 (Ethanamine,2-[2-(2,5-dimethyl-1H-pyrrol-1-yl)ethoxy]-N,N-dimethyl-)

• Product name: Ethanamine,2-[2-(2,5-dimethyl-1H-pyrrol-1-yl)ethoxy]-N,N-dimethyl-
• CAS No: 102367-02-2
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 202494
• PubChem ID: 260022

Ethanamine,2-[2-(2,5-dimethyl-1H-pyrrol-1-yl)ethoxy]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2-[2-(2,5-dimethyl-1H-pyrrol-1-yl)ethoxy]-N,N-dimethyl-
• 2-[2-(2,5-dimethylpyrrol-1-yl)ethoxy]-N,N-dimethylethanamine
• 2,5-Dimethyl-1-(2-dimethylaminoethoxyethyl)pyrrole
• NSC90864
• NSC-90864
• Pyrrole, 1-(2-(2-(dimethylamino)ethoxy)ethyl)-2,5-dimethyl-
• NCIOpen2_006293
• DTXSID20144950
• 102367-02-2

• Inchi： InChI=1S/C12H22N2O/c1-11-5-6-12(2)14(11)8-10-15-9-7-13(3)4/h5-6H,7-10H2,1-4H3
• InChI Key： XKWKAFIDUXGSFK-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C)N1CCOCCN(C)C

Computed Properties

• Exact Mass: 210.17336
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.4Ų

Experimental Properties

• PSA: 17.4